Scandium(III) Carbonate Hydrate

• IUPAC Name: scandium(3+);tricarbonate;hydrate
• InChI: InChI=1S/3CH2O3.H2O.2Sc/c3*2-1(3)4;;;/h3*(H2,2,3,4);1H2;;/q;;;;2*+3/p-6
• InChI Key: UBDSVBJUAOGPNM-UHFFFAOYSA-H
• Canonical SMILES: C(=O)([O-])[O-].C(=O)([O-])[O-].C(=O)([O-])[O-].O.[Sc+3].[Sc+3]
• Molecular Formula: C3H2O10Sc2
• Molecular Weight: 287.95 g/mol
• CAS No.: 17926-77-1

Description

Scandium(III) Carbonate Hydrate is a compound consisting of scandium, carbon, oxygen, and hydrogen. It is a water-insoluble scandium source that can be converted to other scandium compounds, such as scandium oxide, by heating (calcination). This compound is often used in various scientific and industrial applications due to its unique properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: Scandium(III) Carbonate Hydrate can be synthesized by reacting scandium salts, such as scandium nitrate or scandium chloride, with a carbonate source like sodium carbonate or ammonium carbonate in an aqueous solution. The reaction typically occurs at room temperature, and the product is then filtered, washed, and dried to obtain the hydrated form of scandium carbonate.

Industrial Production Methods: In industrial settings, this compound is produced by similar methods but on a larger scale. The process involves the controlled precipitation of scandium carbonate from a solution containing scandium ions and a carbonate source. The precipitate is then collected, washed, and dried to achieve the desired purity and hydration level.

Types of Reactions:

Decomposition: When heated, this compound decomposes to form scandium oxide and carbon dioxide.

Acid-Base Reactions: It reacts with dilute acids to release carbon dioxide and form the corresponding scandium salt.

Hydrolysis: In aqueous solutions, this compound can undergo hydrolysis to form hydroxo complexes.

Common Reagents and Conditions:

Acids: Dilute hydrochloric acid, sulfuric acid, or nitric acid are commonly used to react with this compound.

Heat: Heating is used to decompose the compound into scandium oxide.

Major Products Formed:

Scandium Oxide: Formed by the decomposition of this compound upon heating.

Scandium Salts: Formed by reacting this compound with acids.

Scientific Research Applications

Scandium(III) Carbonate Hydrate has a wide range of applications in scientific research and industry:

Chemistry: Used as a precursor for the synthesis of other scandium compounds and as a catalyst in various chemical reactions.

Biology: Investigated for its potential use in biological systems due to its unique properties.

Medicine: Explored for its potential use in medical imaging and as a component in certain pharmaceuticals.

Industry: Utilized in the production of high-performance materials, such as scandium-aluminum alloys, which are used in aerospace and sporting goods.

Mechanism of Action

The mechanism of action of scandium(III) carbonate hydrate involves its ability to release scandium ions in solution. These ions can interact with various molecular targets and pathways, depending on the specific application. For example, in catalysis, scandium ions can facilitate chemical reactions by stabilizing transition states and intermediates.

Comparison with Similar Compounds

Yttrium(III) Carbonate Hydrate: Similar in structure and properties but contains yttrium instead of scandium.

Lanthanum(III) Carbonate Hydrate: Another similar compound with lanthanum as the central metal ion.

Aluminum(III) Carbonate Hydrate: Contains aluminum and has different chemical properties due to the nature of aluminum.

Uniqueness: Scandium(III) Carbonate Hydrate is unique due to the specific properties of scandium, such as its ability to form stable complexes and its relatively low toxicity compared to other rare earth elements. This makes it particularly valuable in applications where these properties are advantageous.